Cas no 1805356-39-1 (3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine
• CAS No: 1805356-39-1
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871825
• Update Time: 2025-10-31

3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-2-6(9)5(3-12)7(13-4)8(10)11/h2,8H,1H3
• InChI Key： TYHPGWXDACOTBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine

3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine: A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine, with the CAS number 1805356-39-1, is a complex organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and two additional fluorine atoms. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to streamline the production process. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more environmentally friendly.

The structural features of this compound play a pivotal role in its reactivity and functionality. The pyridine ring serves as a rigid framework, while the cyano group introduces electron-withdrawing effects. This combination enhances the compound's ability to participate in various chemical transformations, such as nucleophilic substitutions and electrophilic additions. Furthermore, the difluoromethyl group contributes to the molecule's stability and solubility properties, which are critical for its application in pharmaceuticals and agrochemicals.

In terms of applications, 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive compounds. Researchers have successfully employed this compound to develop novel insecticides with reduced toxicity to non-target species. Additionally, its role in medicinal chemistry has been explored, particularly in the design of drugs targeting specific biological pathways.

Recent studies have also focused on the environmental impact of this compound. A team from the University of California conducted a comprehensive assessment of its biodegradability and ecotoxicity. Their findings indicated that under controlled conditions, the compound exhibits moderate biodegradation rates, which align with regulatory standards for environmental safety.

The development of efficient analytical techniques has further enhanced our understanding of this compound's properties. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These tools are essential for ensuring consistency in both research and industrial applications.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-fluoro-6-methylpyridine represents a significant advancement in organic chemistry. Its unique structure, versatile reactivity, and wide range of applications make it a valuable compound for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more prominent role in various scientific disciplines.